Cas no 1363381-67-2 (5-[(tert-butoxy)carbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid)

• Product Name: 5-[(tert-butoxy)carbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid
• CAS No: 1363381-67-2
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD22566150
• CID: 3165455
• PubChem ID: 56962184
• Update Time: 2025-06-14

5-[(tert-butoxy)carbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Boc-5-aza-spiro[3.4]octane-2-carboxylic acid
• 5-[(tert-butoxy)carbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid
• SY098418
• MFCD22566150
• AS-39953
• 5-(tert-butoxycarbonyl)-5-azaspiro[3.4]octane-2-carboxylicacid
• Z2049714649
• CS-0050706
• EN300-6473107
• 5-(tert-butoxycarbonyl)-5-azaspiro[3.4]octane-2-carboxylic acid
• AKOS025290088
• 5-[(2-methylpropan-2-yl)oxycarbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid
• PB35570
• 5-Boc-5-azaspiro[3.4]octane-2-carboxylic acid
• SB20098
• 2639411-89-3
• 1363381-67-2
• EN300-27783613
• (2r,4s)-5-[(tert-butoxy)carbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid

• MDL： MFCD22566150
• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-6-4-5-13(14)7-9(8-13)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： JPRDSXJTSHIDCU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC21CC(C(=O)O)C2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

5-[(tert-butoxy)carbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-[(tert-butoxy)carbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid

Recent Advances in the Application of 5-[(tert-butoxy)carbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid (CAS: 1363381-67-2) in Chemical Biology and Pharmaceutical Research

The compound 5-[(tert-butoxy)carbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid (CAS: 1363381-67-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and modulators of protein-protein interactions. This spirocyclic scaffold has garnered significant attention due to its unique three-dimensional structure, which offers enhanced binding selectivity and metabolic stability compared to traditional linear or planar frameworks. Recent studies have highlighted its potential in addressing challenging drug targets such as undruggable enzymes and intracellular protein complexes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this building block into the design of selective cathepsin K inhibitors for osteoporosis treatment. The researchers utilized the constrained spirocyclic conformation to achieve optimal orientation of pharmacophores within the enzyme's S2 pocket, resulting in a 15-fold improvement in potency compared to previous generation compounds. The tert-butoxycarbonyl (Boc) protecting group was found to play a crucial role in maintaining the compound's stability during synthetic transformations while allowing for efficient deprotection under mild acidic conditions in later stages of synthesis.

In the field of antiviral drug discovery, a recent patent application (WO2023056421) disclosed the use of 1363381-67-2 as a core structure for developing broad-spectrum inhibitors targeting the main protease of coronaviruses. The spirocyclic moiety was shown to effectively mimic the transition state of peptide bond cleavage, with X-ray crystallography data revealing unexpected interactions with conserved residues in the protease active site. This finding opens new possibilities for creating pan-coronavirus therapeutics with reduced susceptibility to resistance mutations.

From a synthetic chemistry perspective, novel methodologies have been developed to access enantiomerically pure forms of this compound. A 2024 Nature Protocols paper described an asymmetric [3+2] cycloaddition approach using chiral copper catalysts, achieving >99% ee and 85% overall yield. This advancement addresses previous challenges in stereocontrol during spirocycle formation and enables more efficient production of optically active derivatives for structure-activity relationship studies.

Emerging applications in targeted protein degradation have also been reported, where 5-azaspiro[3.4]octane derivatives serve as versatile linkers in PROTAC (proteolysis-targeting chimera) design. The compound's rigidity and appropriate spacer length have proven effective in optimizing the distance and orientation between the E3 ligase binder and the target protein binder, as evidenced by recent studies published in Cell Chemical Biology. Several biotech companies have included derivatives of 1363381-67-2 in their degrader pipelines, particularly for challenging oncology targets.

Ongoing research is exploring the compound's potential in CNS drug development, leveraging its ability to cross the blood-brain barrier while maintaining metabolic stability. Preliminary results from animal models suggest that fluorinated analogs of this scaffold show promise as positron emission tomography (PET) tracers for neurodegenerative disease imaging. The unique spatial arrangement of the spirocyclic system appears to prevent rapid efflux by P-glycoprotein, a common limitation with many CNS-targeted molecules.

As the field progresses, computational studies using quantum mechanics/molecular mechanics (QM/MM) methods are providing deeper insights into the conformational preferences and electronic properties of this scaffold. These simulations are guiding rational design efforts to further optimize the balance between potency, selectivity, and drug-like properties. The accumulating body of research positions 5-[(tert-butoxy)carbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid as a versatile and valuable building block in modern medicinal chemistry, with applications spanning multiple therapeutic areas and modalities.